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Compound of Interest

Compound Name: 2-Bromophenylacetic acid

Cat. No.: B057240 Get Quote

For Immediate Reference: Key Safety and Logistical Information for 2-Bromophenylacetic
Acid

This document provides essential procedural guidance for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of 2-
Bromophenylacetic acid. By adhering to these protocols, you can mitigate risks and ensure a

secure laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for 2-Bromophenylacetic acid is provided below for

easy reference.

Property Value

Molecular Formula C8H7BrO2

Molecular Weight 215.04 g/mol [1][2][3]

CAS Number 18698-97-0[2][3][4]

EC Number 242-509-2[2][3][5]

Appearance
Beige to white or off-white crystalline powder[4]

[6]

Melting Point 110-118 ºC
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Hazard Identification and Personal Protective Equipment
(PPE)
2-Bromophenylacetic acid is a hazardous substance that requires careful handling. The

primary hazards include:

Skin Irritation: Causes skin irritation.[2][4][5] Some sources indicate it may cause severe skin

burns.[1]

Eye Irritation: Causes serious eye irritation.[2][4][5] Some sources indicate it may cause

severe eye damage.[1]

Respiratory Irritation: May cause respiratory irritation.[2][4]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling 2-Bromophenylacetic acid:

PPE Category Specification

Hand Protection Protective gloves (chemically compatible).

Eye Protection
Goggles or safety glasses with side shields

(European standard - EN 166).[4]

Skin and Body

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4] A lab coat is

recommended.

Respiratory

A NIOSH/MSHA or European Standard EN 136

approved respirator (such as a dust mask type

N95) should be used if exposure limits are

exceeded or if ventilation is inadequate,

especially for large scale operations or in case

of emergency.[3][4]

Operational Plan: Standard Handling Protocol
Engineering Controls:
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Work in a well-ventilated area.[4]

Use a local exhaust ventilation system to control dust.

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[4]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare your

workspace by ensuring it is clean and uncluttered.

Weighing: When weighing the solid, perform this task in a ventilated enclosure (e.g., a fume

hood) to minimize dust inhalation.

Transfer: Use appropriate tools (e.g., spatula, scoop) to transfer the chemical. Avoid

generating dust.

In Use: If heating the substance, do so in a well-ventilated area and be aware that thermal

decomposition can release irritating gases and vapors.[4]

Post-Handling: After handling, wash your hands and any exposed skin thoroughly.[2][4][5]

Decontaminate all equipment and the work area.

Disposal Plan
All waste materials containing 2-Bromophenylacetic acid must be treated as hazardous

waste.

Solid Waste: Collect solid residues and contaminated materials (e.g., gloves, weighing

paper) in a designated, labeled, and sealed container.

Liquid Waste: If dissolved in a solvent, collect the solution in a labeled, sealed, and

appropriate hazardous waste container.

Disposal: Dispose of all waste through an approved waste disposal plant, following all local,

state, and federal regulations.[4]
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Visual Workflow Guides
The following diagrams provide a clear, step-by-step visual guide for critical safety procedures.

Hazard Identification Risk Assessment Control Measures

Review Safety Data Sheet (SDS)
Identify Hazards:

- Skin/Eye Irritation
- Respiratory Irritant

Assess Potential Exposure Routes
(Inhalation, Dermal, Ocular)

Evaluate Risks Based on Task
(Weighing, Transferring, etc.)

Implement Engineering Controls
(Fume Hood, Ventilation)

Establish Safe Work Practices
(SOPs, Training)

Select and Use Appropriate PPE
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Logical workflow for hazard identification, risk assessment, and control.
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Spill Occurs

Evacuate Immediate Area
& Alert Others

Assess Spill Size & Hazard

Don Appropriate PPE:
- Gloves

- Goggles
- Respirator (if needed)

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Sweep solid, absorb liquid)

Decontaminate Area
& Equipment

Dispose of Waste in
Sealed Hazardous Waste Container

Report the Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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